5,6-dimethyl-3-(2-oxo-2-(3-phenylazepan-1-yl)ethyl)pyrimidin-4(3H)-one

• IUPAC Name: 5,6-dimethyl-3-[2-oxo-2-(3-phenylazepan-1-yl)ethyl]pyrimidin-4-one
• InChI: InChI=1S/C20H25N3O2/c1-15-16(2)21-14-23(20(15)25)13-19(24)22-11-7-6-10-18(12-22)17-8-4-3-5-9-17/h3-5,8-9,14,18H,6-7,10-13H2,1-2H3
• InChI Key: BHHKHXPAFZOKNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN(C1=O)CC(=O)N2CCCCC(C2)C3=CC=CC=C3)C
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

5,6-dimethyl-3-(2-oxo-2-(3-phenylazepan-1-yl)ethyl)pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DPEP and has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Activity

Synthetic Approaches and Antimicrobial Potential : Pyrimidine derivatives have been synthesized through various methods, including microwave irradiative cyclocondensation, which offers advantages in terms of reaction speed and efficiency. These compounds have demonstrated significant potential in biological applications, such as insecticidal and antimicrobial activities. For instance, synthesized pyrimidine linked pyrazole heterocyclics have shown efficacy against certain insects and microorganisms, indicating their potential as bioactive agents in agricultural and pharmaceutical contexts (Deohate & Palaspagar, 2020).

Anticancer and Anti-Inflammatory Applications : Novel pyrazolopyrimidines derivatives have been explored for their anticancer and anti-inflammatory properties. These studies underline the versatility of pyrimidine structures in designing compounds with specific biological activities, showcasing their potential in developing new therapeutic agents (Rahmouni et al., 2016).

Nonlinear Optical (NLO) Properties

NLO and Electronic Properties : The structural and electronic properties of pyrimidine derivatives, particularly those incorporating thiopyrimidine, have been a subject of study for their potential in nonlinear optics (NLO) and other electronic applications. These compounds exhibit promising NLO characteristics, making them candidates for use in optoelectronic devices and materials science research (Hussain et al., 2020).

Antimicrobial and Antitumor Activities

Antimicrobial and Antitumor Agents : Pyrimidine compounds have also been synthesized with a focus on their antimicrobial and antitumor properties. For example, certain pyrimidinone and oxazinone derivatives fused with thiophene rings have demonstrated good antibacterial activity, while others have shown potential as anticancer agents, highlighting the therapeutic applications of these molecules (Hossan et al., 2012; Abdellatif et al., 2014).